(E)-diethyl 5-(2-(5-imino-3-methyl-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[(5-amino-3-methyl-1-phenylpyrazol-4-yl)diazenyl]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C21H23N5O4S/c1-5-29-20(27)15-12(3)17(21(28)30-6-2)31-19(15)24-23-16-13(4)25-26(18(16)22)14-10-8-7-9-11-14/h7-11H,5-6,22H2,1-4H3
• InChI Key: CMLVLDJBDIDRBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)N=NC2=C(N(N=C2C)C3=CC=CC=C3)N
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

(E)-diethyl 5-(2-(5-imino-3-methyl-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality (E)-diethyl 5-(2-(5-imino-3-methyl-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-diethyl 5-(2-(5-imino-3-methyl-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A series of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, which share structural motifs with the compound , were synthesized to explore their potential as A2A adenosine receptor antagonists or pesticide leads (Xiao et al., 2008). These compounds highlight the chemical versatility and potential biological relevance of this class of molecules.

Potential Biological Activities

Another study focused on the synthesis and evaluation of N-R-2-(5-(5-methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides, showcasing the biological activity spectrum enhancement by integrating pyrazole and triazole rings (Hotsulia & Fedotov, 2019). This underscores the potential of such compounds in drug development.

Chemosensor Applications

A new colorimetric chemosensor based on a hybrid hydrazo/azo dye chromophoric system incorporating pyrazole moieties was developed for the selective detection of metal cations (Aysha et al., 2021). This application demonstrates the utility of pyrazole derivatives in environmental monitoring and analytical chemistry.

Herbicidal Activity

Compounds featuring a pyrazol moiety, similar to the target compound, have been reported to possess potent herbicidal activity against various plant species, suggesting their potential utility in agricultural sciences (Xiao et al., 2008).

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives were synthesized and evaluated for their in vitro antimicrobial and anticancer activity, indicating the significant therapeutic potential of such compounds (Hafez, El-Gazzar, & Al-Hussain, 2016). This suggests that derivatives of the compound could be explored for similar biological applications.